![molecular formula C10H13N3 B2650326 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, alpha-methyl- CAS No. 94072-76-1](/img/structure/B2650326.png)
1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, alpha-methyl-
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Overview
Description
1H-Pyrrolo[2,3-b]pyridine is a heterocyclic compound with the molecular formula C7H6N2 . It has been reported that derivatives of 1H-Pyrrolo[2,3-b]pyridine have potent activities against FGFR1, 2, and 3, which play an essential role in various types of tumors . Therefore, these derivatives are considered attractive for cancer therapy .
Synthesis Analysis
The synthesis of 1H-Pyrrolo[2,3-b]pyridine derivatives has been reported in several studies . For instance, one study reported the design and synthesis of a series of 1H-Pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 .Molecular Structure Analysis
The molecular structure of 1H-Pyrrolo[2,3-b]pyridine is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The chemical reactions involving 1H-Pyrrolo[2,3-b]pyridine derivatives are complex and depend on the specific derivative and reaction conditions. For example, one study reported that a derivative of 1H-Pyrrolo[2,3-b]pyridine exhibited potent FGFR inhibitory activity .Physical and Chemical Properties Analysis
The physical and chemical properties of 1H-Pyrrolo[2,3-b]pyridine include a molecular weight of 118.1359 . More specific properties would depend on the particular derivative and its functional groups.Scientific Research Applications
Synthesis and Chemical Properties
- Stereoselective Reactions : The synthesis of complex molecular structures through stereoselective reactions, such as α,α'-annelation reactions, has been demonstrated. These reactions produce compounds with specific stereochemistry, useful in developing pharmaceuticals and fine chemicals (Casey et al., 2010).
- Tautomerism and Intramolecular Hydrogen Bonding : Studies on Schiff bases related to the pyridine derivatives have revealed insights into tautomerism and intramolecular hydrogen bonding, crucial for understanding the chemical behavior and potential biological interactions of these compounds (Nazır et al., 2000).
- Pyrrole Derivatives : Pyrrole and its derivatives form the backbone of many biologically significant molecules. The synthesis and applications of various pyrrole derivatives have been extensively reviewed, highlighting their importance in medicinal chemistry and material science (Anderson & Liu).
Potential Applications
- Catalysis : Palladium complexes involving pyridine derivatives have shown potential as catalysts in ethylene dimerization, indicating the versatility of these compounds in industrial catalysis (Nyamato et al., 2015).
- Biomedical Research : Pyrazolo[3,4-b]pyridines, structurally similar to the query compound, have been reviewed for their synthesis and biomedical applications, underscoring the therapeutic potential of pyridine derivatives (Donaire-Arias et al., 2022).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-(1H-pyrrolo[2,3-b]pyridin-3-yl)propan-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-7(11)5-8-6-13-10-9(8)3-2-4-12-10/h2-4,6-7H,5,11H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZVKOSYLRIIBLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CNC2=C1C=CC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94072-76-1 |
Source
|
Record name | 1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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